Cas no 2158034-01-4 (tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate
• CAS No: 2158034-01-4
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 6330038
• PubChem ID: 57141869
• Update Time: 2025-06-14

tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2158034-01-4
• EN300-6442739
• tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate
• SCHEMBL11214244

• Inchi： 1S/C16H25NO3/c1-12(2)17(15(19)20-16(3,4)5)11-14(18)13-9-7-6-8-10-13/h6-10,12,14,18H,11H2,1-5H3
• InChI Key： XNWKWFIJVCGGDI-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C1C=CC=CC=1)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate (CAS No. 2158034-01-4)

The compound tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate (CAS No. 2158034-01-4) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a hydroxy-phenylethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug development and its relevance to modern green chemistry practices.

One of the key features of tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate is its versatility in synthetic pathways. The presence of both hydrophilic (hydroxy group) and lipophilic (phenyl and tert-butyl groups) components allows for fine-tuning of solubility and reactivity, which is critical in designing drug-like molecules. This balance is particularly important in the context of ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in pharmaceutical research today.

Recent trends in AI-driven drug discovery have brought renewed attention to compounds like CAS No. 2158034-01-4. Machine learning models often utilize such structurally diverse molecules as training data for predicting bioactivity and molecular properties. The compound's chiral center at the 2-hydroxy-2-phenylethyl position also makes it interesting for asymmetric synthesis studies, another area of growing importance in medicinal chemistry.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this molecule offers excellent stability under various conditions while being selectively removable. This characteristic aligns well with current demands for atom-economical and step-efficient synthetic routes. The compound's potential in peptide mimetics design is particularly noteworthy, as researchers seek alternatives to traditional peptide therapeutics with improved metabolic stability.

Environmental considerations in chemical synthesis have made the study of compounds like tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate particularly relevant. The push toward sustainable chemistry has led to investigations into greener methods for introducing and removing protecting groups, with the Boc group being a frequent subject of such studies. This aligns with the broader pharmaceutical industry's commitment to green chemistry principles and process intensification.

Analytical characterization of CAS No. 2158034-01-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in pharmaceutical manufacturing, especially with increasing regulatory emphasis on impurity profiling and genotoxic risk assessment. The compound's well-defined spectral signatures make it a good candidate for analytical method development studies.

In the context of medicinal chemistry optimization, the structural features of tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate offer multiple points for structure-activity relationship (SAR) exploration. The phenyl ring can be substituted to modulate aromatic interactions with biological targets, while the hydroxy group provides a handle for further molecular diversification. Such flexibility is highly valued in current hit-to-lead optimization campaigns.

The compound's relevance extends to chemical biology applications, where it could serve as a building block for activity-based probes or photoaffinity labels. These tools are increasingly important in target identification and mechanism of action studies, particularly in the field of proteomics and chemical proteomics. The growing interest in covalent inhibitors also makes this compound's chemistry potentially valuable for warhead development.

From a regulatory perspective, proper handling and characterization of tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate is essential for compliance with Good Manufacturing Practice (GMP) standards. The compound's stability data and degradation pathways would be important considerations for any pharmaceutical application, especially in light of increasing ICH guideline requirements for pharmaceutical impurities control.

Future research directions for CAS No. 2158034-01-4 may include exploration of its crystal engineering potential, given the interesting combination of hydrogen bond donors and acceptors in its structure. This could have implications for pharmaceutical cocrystal development, an area gaining traction for improving drug solubility and bioavailability. The compound's solid-state properties could also be relevant for formulation science applications.

In conclusion, tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate represents a multifaceted compound with significant potential across various domains of chemical and pharmaceutical research. Its structural features align well with current trends in drug discovery, green chemistry, and analytical method development, making it a compound of continuing interest to researchers and industry professionals alike.